Cas no 113086-97-8 (Methyl 4,4-dimethylhept-6-enoate)

Methyl 4,4-dimethylhept-6-enoate structure
113086-97-8 structure
Product Name:Methyl 4,4-dimethylhept-6-enoate
CAS No:113086-97-8
MF:C10H18O2
MW:170.248723506927
CID:2609983
Update Time:2023-08-07

Methyl 4,4-dimethylhept-6-enoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4,4-dimethylhept-6-enoate
    • 6-Heptenoic acid, 4,4-dimethyl-, methyl ester
    • Methyl 4,4-dimethylhept-6-enoate
    • Inchi: 1S/C10H18O2/c1-5-7-10(2,3)8-6-9(11)12-4/h5H,1,6-8H2,2-4H3
    • InChI Key: IJTMRWGYTNGGSC-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC(C)(C)CC=C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Topological Polar Surface Area: 26.3
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